Cas no 2137747-18-1 (Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate)

• Product Name: Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate
• CAS No: 2137747-18-1
• MF: C₁₁H₁₇ClO₃
• MW: 232.703882932663
• CID: 6227375
• PubChem ID: 165459573
• Update Time: 2025-06-09

Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate
• 2137747-18-1
• EN300-740615
• Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate

• Inchi： 1S/C11H17ClO3/c1-3-15-10(14)11(5-4-6-11)7-9(13)8(2)12/h8H,3-7H2,1-2H3
• InChI Key： VBDLAGHUVFKSRW-UHFFFAOYSA-N
• SMILES： ClC(C)C(CC1(C(=O)OCC)CCC1)=O

Computed Properties

• Exact Mass: 232.0866221g/mol
• Monoisotopic Mass: 232.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate

Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate: A Comprehensive Overview

Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate, with the CAS number 2137747-18-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with an ethyl ester group and a 3-chloro-2-oxobutyl side chain. The combination of these structural elements makes it a versatile molecule with potential applications in drug design and materials science.

The synthesis of Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent studies have highlighted the importance of stereochemistry in this compound's synthesis, particularly in the formation of the cyclobutane ring. Researchers have demonstrated that the stereochemical outcome can significantly influence the compound's biological activity, making it a valuable tool for exploring enantioselective reactions.

One of the most intriguing aspects of Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate is its potential as a building block in medicinal chemistry. The presence of the cyclobutane ring introduces strain into the molecule, which can enhance its binding affinity to specific protein targets. This property has been leveraged in recent drug discovery efforts targeting various therapeutic areas, including cancer and infectious diseases. For instance, studies published in Journal of Medicinal Chemistry have shown that derivatives of this compound exhibit promising antiproliferative activity against human cancer cell lines.

In addition to its pharmacological applications, Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate has also been explored for its role in materials science. The compound's ability to form stable co-crystals with other organic molecules has been investigated as a means to improve drug delivery systems. Recent research in has highlighted the potential of this compound in creating novel materials with enhanced solubility and bioavailability.

The physical properties of Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate are equally noteworthy. Its melting point, boiling point, and solubility characteristics have been extensively studied under various conditions. These properties are critical for determining the compound's suitability for different industrial applications, such as polymer additives or specialty chemicals. Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure of the molecule, which is essential for understanding its reactivity and stability.

From an environmental perspective, Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate has been assessed for its biodegradability and ecotoxicity. Initial studies suggest that the compound exhibits moderate biodegradation under aerobic conditions, which aligns with current regulatory standards for chemical safety. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, Ethyl 1-(3-chloro-2-oxobutyl)cyclobutane-1-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new facets of this compound's properties and potential uses, it is likely to play an increasingly important role in advancing modern chemistry and pharmacology.